![molecular formula C20H20N2O5S B6096644 N~1~-(2-furylmethyl)-N~2~-(4-methoxyphenyl)-N~2~-(phenylsulfonyl)glycinamide](/img/structure/B6096644.png)
N~1~-(2-furylmethyl)-N~2~-(4-methoxyphenyl)-N~2~-(phenylsulfonyl)glycinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N~1~-(2-furylmethyl)-N~2~-(4-methoxyphenyl)-N~2~-(phenylsulfonyl)glycinamide, commonly known as FMPG, is a small molecule drug that has been extensively studied for its potential therapeutic applications. FMPG has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for the treatment of various diseases.
Mechanism of Action
The exact mechanism of action of FMPG is not fully understood. However, it has been shown to interact with the GABA-A receptor, which is a major inhibitory neurotransmitter in the central nervous system. FMPG has been shown to enhance the activity of the GABA-A receptor, leading to increased inhibitory neurotransmission and a reduction in neuronal excitability.
Biochemical and physiological effects
FMPG has been shown to exhibit a range of biochemical and physiological effects. It has been shown to exhibit anticonvulsant, analgesic, and anti-inflammatory properties. FMPG has also been shown to reduce oxidative stress and protect against neuronal damage.
Advantages and Limitations for Lab Experiments
One of the major advantages of FMPG is its ability to cross the blood-brain barrier, making it a promising candidate for the treatment of various neurological disorders. However, one of the limitations of FMPG is its relatively short half-life, which may limit its effectiveness in some applications.
Future Directions
There are several future directions for the study of FMPG. One potential direction is the development of more potent and selective analogs of FMPG. Another potential direction is the study of FMPG in combination with other drugs for the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanism of action of FMPG and its potential therapeutic applications.
Synthesis Methods
The synthesis of FMPG involves the reaction of N-(2-furylmethyl)-N-(4-methoxyphenyl)-N-(phenylsulfonyl)glycine with ammonia in the presence of a catalyst. The resulting product is then purified using various chromatographic techniques to obtain pure FMPG.
Scientific Research Applications
FMPG has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anticonvulsant, analgesic, and anti-inflammatory properties. FMPG has also been studied for its potential use in the treatment of various neurological disorders, such as epilepsy and neuropathic pain.
properties
IUPAC Name |
2-[N-(benzenesulfonyl)-4-methoxyanilino]-N-(furan-2-ylmethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N2O5S/c1-26-17-11-9-16(10-12-17)22(28(24,25)19-7-3-2-4-8-19)15-20(23)21-14-18-6-5-13-27-18/h2-13H,14-15H2,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WESUFWMOOHOFTM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N(CC(=O)NCC2=CC=CO2)S(=O)(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.